Cas no 922984-58-5 (2-3-(4-methoxybenzenesulfonyl)propanamido-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-3-(4-methoxybenzenesulfonyl)propanamido-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 922984-58-5
• MF: C₂₀H₂₄N₂O₅S₂
• MW: 436.544962882996
• CID: 5498111
• Update Time: 2025-05-18

2-3-(4-methoxybenzenesulfonyl)propanamido-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-methoxyphenyl)sulfonylpropanoylamino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-3-(4-methoxybenzenesulfonyl)propanamido-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Inchi： 1S/C20H24N2O5S2/c1-12-3-8-15-16(11-12)28-20(18(15)19(21)24)22-17(23)9-10-29(25,26)14-6-4-13(27-2)5-7-14/h4-7,12H,3,8-11H2,1-2H3,(H2,21,24)(H,22,23)
• InChI Key： CLFZJUJBWCLTIS-UHFFFAOYSA-N
• SMILES： C1(NC(=O)CCS(C2=CC=C(OC)C=C2)(=O)=O)SC2CC(C)CCC=2C=1C(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-3-(4-methoxybenzenesulfonyl)propanamido-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Professional Introduction to Compound with CAS No. 922984-58-5 and Product Name: 2-3-(4-methoxybenzenesulfonyl)propanamido-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

The compound in question, identified by the CAS number 922984-58-5, is a sophisticated organic molecule with a complex structural framework. Its systematic name, 2-3-(4-methoxybenzenesulfonyl)propanamido-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, highlights its intricate composition, which includes a benzothiophene core and multiple functional groups. This compound has garnered attention in the field of pharmaceutical chemistry due to its potential applications in drug development and medicinal research.

The benzothiophene scaffold is a key structural motif in many bioactive molecules, known for its ability to interact with biological targets in a variety of ways. In this particular compound, the presence of a 4-methoxybenzenesulfonyl group at the 2-3 position introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding properties of the molecule. This feature is particularly interesting for medicinal chemists who are exploring ways to enhance the potency and selectivity of their drug candidates.

Furthermore, the propanamido and carboxamide functional groups contribute to the compound's solubility and bioavailability, which are critical factors in drug design. These groups can also serve as points for further chemical modification, allowing researchers to fine-tune the pharmacological properties of the molecule. The 6-methyl substituent on the tetrahydro-benzothiophene ring adds another layer of complexity, potentially influencing the molecule's metabolic stability and pharmacokinetic behavior.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding interactions between this compound and various biological targets. For instance, studies suggest that the 4-methoxybenzenesulfonyl group may interact with enzymes or receptors in a manner that could be exploited for therapeutic purposes.

One particularly exciting area of research involves the use of this compound as a lead structure for developing novel therapeutics. The benzothiophene core is known to be present in several FDA-approved drugs, indicating its importance as a pharmacophore. By building upon this scaffold, researchers aim to discover new molecules that can address unmet medical needs. The unique combination of functional groups in this compound makes it a promising candidate for further investigation.

The synthesis of such complex molecules requires meticulous planning and expertise. Advanced synthetic techniques are employed to construct the benzothiophene ring system and introduce the various substituents at specific positions. The propanamido and carboxamide groups are typically introduced through amide bond-forming reactions, which can be achieved using various coupling reagents and conditions. Careful optimization of these reactions is essential to ensure high yields and purity.

In addition to its potential therapeutic applications, this compound has also been studied for its chemical properties. Researchers have explored its reactivity under different conditions, including acid-base catalysis and metal-catalyzed transformations. These studies provide valuable insights into how the molecule behaves in various chemical environments, which can inform future synthetic strategies.

The growing interest in natural product-inspired drug design has also influenced research on this compound. Many bioactive molecules are derived from natural sources, and their structural features are often incorporated into synthetic analogs. The benzothiophene scaffold is no exception, with several natural products exhibiting similar structures that have been found to possess significant biological activity. By studying compounds like this one, researchers hope to uncover new therapeutic agents with improved efficacy and safety profiles.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them in beneficial ways. The compound with CAS number 922984-58-5 represents an example of how cutting-edge chemical research can lead to innovative solutions for human health challenges. Its complex structure and diverse functional groups make it a rich subject for exploration by medicinal chemists worldwide.

In conclusion, this compound stands out as a promising candidate for further research due to its unique structural features and potential biological activities. The combination of a benzothiophene core with multiple functional groups offers numerous possibilities for developing new therapeutics. As research progresses, it is likely that more insights will be gained into its properties and applications in pharmaceutical chemistry.